4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-(5,6-dimethyl-1-propan-2-ylbenzimidazol-4-yl)benzenesulfonamide
• InChI: InChI=1S/C18H20ClN3O2S/c1-11(2)22-10-20-18-16(22)9-12(3)13(4)17(18)21-25(23,24)15-7-5-14(19)6-8-15/h5-11,21H,1-4H3
• InChI Key: KIXJSLRZMLSZNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1C)NS(=O)(=O)C3=CC=C(C=C3)Cl)N=CN2C(C)C
• Molecular Formula: C18H20ClN3O2S
• Molecular Weight: 377.9 g/mol

Description

4-Chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide (4-CIPDMB) is an organic compound belonging to the benzimidazole family. It is a white crystalline solid, soluble in water, and has a melting point of about 181°C. 4-CIPDMB is a versatile compound used in a variety of scientific research applications.

Scientific Research Applications

4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide has a variety of scientific research applications. It has been used in the synthesis of novel benzimidazole derivatives, which are useful for the development of new drugs and medicines. 4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide has also been used in the synthesis of novel heterocyclic compounds, which can be used as potential antitumor agents. Additionally, 4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide has been used in the synthesis of novel metal-organic frameworks, which can be used for gas storage and sensing applications.

Mechanism of Action

The mechanism of action of 4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide is not yet fully understood. However, it is believed that 4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide can interact with various biological targets, such as proteins, enzymes, and receptors, in order to exert its effects. For example, 4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide has been shown to interact with the estrogen receptor, which is involved in the regulation of several physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide are not yet fully understood. However, it has been shown to have a variety of effects, including anti-inflammatory, anti-oxidative, and anti-apoptotic activities. Additionally, 4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide has been shown to possess anti-cancer activity, as well as to inhibit the growth of certain types of bacteria.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide in laboratory experiments is its versatility. 4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide can be used in a variety of scientific research applications, such as the synthesis of novel benzimidazole derivatives, heterocyclic compounds, and metal-organic frameworks. Additionally, 4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide is relatively easy to synthesize and is relatively stable in the laboratory environment.
However, there are some limitations to using 4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide in laboratory experiments. For example, 4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide is a relatively new compound and its mechanism of action is not yet fully understood. Additionally, 4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide is a relatively expensive compound and its availability is limited.

Future Directions

The potential future directions of research involving 4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide include: further investigation of its mechanism of action; development of novel derivatives of 4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide for use in drug development; investigation of its potential anti-cancer activity; and investigation of its potential for use in gas storage and sensing applications. Additionally, further research could be conducted to determine the safety and toxicity of 4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide, as well as its potential for use in medical treatments.

Synthesis Methods

4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide can be synthesized using a two-step reaction sequence. The first step involves the reaction of 4-chlorobenzaldehyde and N,N'-dicyclohexylcarbodiimide (DCC) in the presence of triethylamine (TEA) to form the Schiff base. The second step involves the reaction of the Schiff base with 1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonyl chloride in the presence of dichloromethane (DCM) to form 4-chloro-N-(1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-yl)benzenesulfonamide.